4-[(2-anilino-2-oxoethyl)sulfanyl]-N-(3-pyridinylmethyl)butanamide

• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 4-(2-anilino-2-oxoethyl)sulfanyl-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C18H21N3O2S/c22-17(20-13-15-6-4-10-19-12-15)9-5-11-24-14-18(23)21-16-7-2-1-3-8-16/h1-4,6-8,10,12H,5,9,11,13-14H2,(H,20,22)(H,21,23)
• InChI Key: UOWDHEYTPDIYMA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CSCCCC(=O)NCC2=CN=CC=C2

Description

4-[(2-anilino-2-oxoethyl)sulfanyl]-N-(3-pyridinylmethyl)butanamide, commonly known as PNU-74654, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of sulfhydryl-containing compounds and is known to exhibit potent antioxidant and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of PNU-74654 involves the activation of the Nrf2-ARE signaling pathway, which is responsible for regulating the expression of genes involved in antioxidant and anti-inflammatory responses. PNU-74654 activates the Nrf2-ARE pathway by inhibiting the activity of Keap1, a protein that regulates the degradation of Nrf2. This results in the accumulation of Nrf2 in the nucleus, where it binds to the ARE sequence and activates the expression of genes involved in antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
Studies have shown that PNU-74654 exhibits potent antioxidant and anti-inflammatory effects, which make it a promising candidate for the treatment of various diseases. PNU-74654 has been shown to reduce oxidative stress and inflammation in various cell and animal models. Additionally, PNU-74654 has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of PNU-74654 is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of PNU-74654 is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on PNU-74654. One of the future directions is to investigate the potential therapeutic applications of PNU-74654 in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. Additionally, future research can focus on improving the solubility of PNU-74654 to enhance its bioavailability and efficacy in vivo. Furthermore, future studies can investigate the potential side effects of PNU-74654 and its interactions with other drugs. Overall, PNU-74654 has the potential to be a promising candidate for the treatment of various diseases, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 4-[(2-anilino-2-oxoethyl)sulfanyl]-N-(3-pyridinylmethyl)butanamide involves the reaction between 3-pyridinemethanamine and 4-[(2-bromoacetyl)sulfanyl]aniline in the presence of a base, such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

PNU-74654 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. Studies have shown that PNU-74654 exhibits potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases.